Cas no 2229354-97-4 ((4-bromo-3,3-dimethylbutyl)cyclopropane)

• Product Name: (4-bromo-3,3-dimethylbutyl)cyclopropane
• CAS No: 2229354-97-4
• MF: C₉H₁₇Br
• MW: 205.135282278061
• CID: 5953001
• PubChem ID: 165789940
• Update Time: 2025-05-21

(4-bromo-3,3-dimethylbutyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• (4-bromo-3,3-dimethylbutyl)cyclopropane
• 2229354-97-4
• EN300-1913283

• Inchi： 1S/C9H17Br/c1-9(2,7-10)6-5-8-3-4-8/h8H,3-7H2,1-2H3
• InChI Key： AROAKFGBGPJRLF-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CCC1CC1

Computed Properties

• Exact Mass: 204.05136g/mol
• Monoisotopic Mass: 204.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on (4-bromo-3,3-dimethylbutyl)cyclopropane

Comprehensive Overview of (4-bromo-3,3-dimethylbutyl)cyclopropane (CAS No. 2229354-97-4)

(4-bromo-3,3-dimethylbutyl)cyclopropane (CAS No. 2229354-97-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. The compound features a cyclopropane ring attached to a 4-bromo-3,3-dimethylbutyl side chain, which contributes to its distinct reactivity and stability. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of novel therapeutics and crop protection agents.

The growing demand for cyclopropane derivatives in drug discovery has placed (4-bromo-3,3-dimethylbutyl)cyclopropane in the spotlight. Its bromo substituent offers a versatile handle for further functionalization, making it a valuable intermediate in cross-coupling reactions and other synthetic transformations. Recent studies have explored its potential in targeting enzyme inhibition and modulating biological pathways, aligning with the current trend of precision medicine and personalized therapeutics. This compound's compatibility with modern green chemistry principles also makes it a topic of interest for sustainable synthesis.

In the agrochemical sector, (4-bromo-3,3-dimethylbutyl)cyclopropane is being investigated for its role in developing next-generation pesticides with improved efficacy and environmental safety. The dimethylbutyl moiety enhances lipophilicity, which can influence the compound's bioavailability and target specificity. As the industry shifts toward low-residue and biodegradable solutions, this compound's structural features offer promising avenues for innovation. Its potential applications in crop protection and soil health management are areas of active research, addressing global concerns about food security and sustainable agriculture.

From a synthetic chemistry perspective, the compound's CAS No. 2229354-97-4 serves as a critical identifier for researchers and manufacturers. Its purity and stability under various conditions are frequently discussed in academic forums and industrial reports. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its structure and confirm its suitability for specific reactions. The compound's compatibility with flow chemistry and continuous manufacturing processes further enhances its appeal in large-scale production settings.

Beyond its chemical applications, (4-bromo-3,3-dimethylbutyl)cyclopropane is also a subject of interest in material science. Its potential use in designing advanced polymers and functional materials is being explored, particularly in contexts requiring tailored mechanical or thermal properties. The integration of such compounds into smart materials and nanotechnology platforms aligns with the broader trend of interdisciplinary research bridging chemistry, biology, and engineering.

In summary, (4-bromo-3,3-dimethylbutyl)cyclopropane (CAS No. 2229354-97-4) represents a versatile and highly functionalized compound with wide-ranging implications across multiple industries. Its structural uniqueness, combined with its adaptability to modern synthetic and analytical techniques, positions it as a key player in the future of specialty chemicals. As research continues to uncover new applications, this compound is likely to remain a focal point for innovation in both academic and industrial settings.